Cas no 66267-82-1 (7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one)

• Product Name: 7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one
• CAS No: 66267-82-1
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 1706683
• PubChem ID: 5393174
• Update Time: 2025-11-02

7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-hydroxy-3-(4-methoxyphenyl)-
• 7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one
• DTXSID701346476
• 7-hydroxy-3(4'-methoxyphenyl)coumarin
• CHEMBL1392132
• SR-01000017906-1
• AKOS000270918
• 7-Hydroxy-3(4-methoxyphenyl) coumarin
• PS-11027
• MFCD02093155
• SMR000641316
• Q63395406
• EN300-37044
• DA-03800
• 66267-82-1
• ST056233
• SR-01000017906
• HMS2953N19
• BDBM50553871
• BBL029582
• NCGC00312111-01
• AB00835394-07
• 7-Hydroxy-3-(4'-methoxyphenyl)coumarin
• MLS001167630
• STK788280
• CS-0302754
• SCHEMBL949458
• F1862-0581
• 7-hydroxy-3-(4-methoxyphenyl)chromen-2-one

• MDL： MFCD02093155
• Inchi： 1S/C16H12O4/c1-19-13-6-3-10(4-7-13)14-8-11-2-5-12(17)9-15(11)20-16(14)18/h2-9,17H,1H3
• InChI Key： VGYCHSOZFBOOKO-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC(=CC1=2)O)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Additional information on 7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one

Exploring the Versatile Applications of 7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one (CAS No. 66267-82-1)

The compound 7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one (CAS No. 66267-82-1) is a fascinating derivative of the coumarin family, known for its unique chemical structure and diverse applications. With the growing interest in natural and synthetic bioactive compounds, this molecule has garnered significant attention in pharmaceutical, cosmetic, and material science research. Its molecular formula, C16H12O4, and distinct hydroxy and methoxyphenyl functional groups contribute to its versatile properties.

One of the most intriguing aspects of 7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one is its potential role in antioxidant and anti-inflammatory applications. Recent studies have highlighted its ability to scavenge free radicals, making it a candidate for skincare formulations aimed at combating oxidative stress. The rise of clean beauty trends has further amplified interest in such compounds, as consumers seek safer, science-backed alternatives to synthetic additives.

In the pharmaceutical sector, researchers are exploring the therapeutic potential of this coumarin derivative. Preliminary findings suggest it may influence enzymatic pathways related to metabolic disorders, aligning with the global focus on personalized medicine and nutraceuticals. Its structural similarity to other bioactive coumarins, such as esculetin and scopoletin, underscores its promise in drug development.

The synthesis of 7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one typically involves condensation reactions, with careful control of reaction conditions to optimize yield and purity. Advances in green chemistry have also spurred interest in eco-friendly synthesis routes, reflecting the broader shift toward sustainable practices in chemical manufacturing.

From a commercial perspective, the demand for specialized fine chemicals like this compound is rising, driven by innovations in functional materials and bioactive ingredients. Its compatibility with polymer matrices has opened doors for applications in smart coatings and UV-protective materials, catering to industries ranging from automotive to packaging.

For researchers and manufacturers, understanding the structure-activity relationship of 7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one is critical. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, accelerating discovery workflows. This aligns with the broader adoption of AI-driven drug discovery in the life sciences.

Quality control remains paramount when working with this compound. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure batch-to-batch consistency, addressing the stringent requirements of regulatory bodies like the FDA and EMA. The compound’s stability under various storage conditions is also a key consideration for industrial applications.

Looking ahead, the intersection of 7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one with emerging fields like nanotechnology and targeted drug delivery presents exciting opportunities. For instance, its incorporation into nanocarriers could enhance bioavailability for therapeutic applications. Such innovations resonate with the current emphasis on precision health solutions.

In summary, 7-hydroxy-3-(4-methoxyphenyl)-2H-chromen-2-one (CAS No. 66267-82-1) exemplifies the convergence of chemistry, biology, and materials science. Its multifaceted applications—from cosmeceuticals to advanced materials—highlight its relevance in a rapidly evolving scientific landscape. As research continues to unveil its potential, this compound is poised to play a pivotal role in next-generation innovations.